Cas no 2137548-80-0 (1-Oxaspiro[4.6]undecan-4-ol)

• Product Name: 1-Oxaspiro[4.6]undecan-4-ol
• CAS No: 2137548-80-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5927812
• PubChem ID: 165956631
• Update Time: 2025-10-28

1-Oxaspiro[4.6]undecan-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-oxaspiro[4.6]undecan-4-ol
• EN300-744366
• 2137548-80-0
• 1-Oxaspiro[4.6]undecan-4-ol

• Inchi： 1S/C10H18O2/c11-9-5-8-12-10(9)6-3-1-2-4-7-10/h9,11H,1-8H2
• InChI Key： KBQROTBNLVFRCT-UHFFFAOYSA-N
• SMILES： O1CCC(C21CCCCCC2)O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-Oxaspiro[4.6]undecan-4-ol

1-Oxaspiro[4.6]undecan-4-ol: A Comprehensive Overview

1-Oxaspiro[4.6]undecan-4-ol, also known by its CAS number 2137548-80-0, is a unique organic compound with a spirocyclic structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxaspiroalkanes, which are characterized by their spiro arrangement of two rings connected through an oxygen atom. The structure of 1-Oxaspiro[4.6]undecan-4-ol consists of a six-membered ring fused to a four-membered ring, with the oxygen atom serving as the bridge between them. This arrangement imparts unique electronic and steric properties to the molecule, making it a subject of interest for both academic and industrial research.

The synthesis of 1-Oxaspiro[4.6]undecan-4-ol has been explored through various methodologies, including ring-closing metathesis and other transition-metal-catalyzed reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, which have expanded the scope of applications for this compound. For instance, researchers have demonstrated the utility of 1-Oxaspiro[4.6]undecan-4-ol as a building block in the construction of complex molecular architectures, such as macrocycles and polycyclic compounds, which are valuable in drug discovery and materials science.

In terms of applications, 1-Oxaspiro[4.6]undecan-4-ol has shown promise in the development of novel pharmaceutical agents. Its spirocyclic framework provides a rigid yet flexible scaffold that can be tailored to interact with specific biological targets, such as enzymes or receptors. Recent studies have highlighted its potential as a lead compound in anti-inflammatory and anticancer drug design. For example, derivatives of 1-Oxaspiro[4.6]undecan-4-ol have exhibited potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

Beyond pharmacology, 1-Oxaspiro[4.6]undecan-4-ol has also found applications in materials science, particularly in the design of advanced polymers and self-healing materials. The oxygen atom within its structure contributes to hydrogen bonding capabilities, which can enhance the mechanical properties and thermal stability of materials derived from this compound. Recent research has focused on incorporating 1-Oxaspiro[4.6]undecan-4-ol into polymer networks to create stimuli-responsive systems that can adapt to environmental changes, such as temperature or pH variations.

The study of 1-Oxaspiro[4.6]undecan-4-ol has also extended into the realm of catalysis, where its unique structure offers opportunities for enantioselective synthesis and asymmetric catalysis. By leveraging the steric effects imparted by its spiro arrangement, researchers have developed catalysts based on 1-Oxaspiro[4.6]undecan-4-ol that can selectively produce enantiopure compounds—a critical requirement in pharmaceutical manufacturing.

In conclusion, 1-Oxaspiro[4.6]undecan-4-ol, with its distinctive spirocyclic architecture and versatile chemical properties, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, underscoring its significance as a valuable chemical entity with immense potential for future innovations.